Cas no 946304-45-6 (N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide)

• Product Name: N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide
• CAS No: 946304-45-6
• MF: C₂₃H₂₇N₃O₂S₂
• MW: 441.609382867813
• CID: 6086617
• PubChem ID: 16932994
• Update Time: 2025-05-30

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide
• [1,1'-Biphenyl]-4-sulfonamide, N-[2-(4-methyl-1-piperazinyl)-2-(3-thienyl)ethyl]-
• AKOS024646324
• N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]-[1,1'-biphenyl]-4-sulfonamide
• N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-[1,1'-biphenyl]-4-sulfonamide
• N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-4-phenylbenzenesulfonamide
• 946304-45-6
• F2393-0282

• Inchi： 1S/C23H27N3O2S2/c1-25-12-14-26(15-13-25)23(21-11-16-29-18-21)17-24-30(27,28)22-9-7-20(8-10-22)19-5-3-2-4-6-19/h2-11,16,18,23-24H,12-15,17H2,1H3
• InChI Key： GEFKBJSPHUDPGM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(S(NCC(N2CCN(C)CC2)C2C=CSC=2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 441.15446946g/mol
• Monoisotopic Mass: 441.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: 10.89±0.50(Predicted)

Additional information on N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide

Comprehensive Overview of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide (CAS No. 946304-45-6)

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide (CAS No. 946304-45-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique combination of a thiophene ring, a methylpiperazine moiety, and a biphenyl core, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The compound's molecular architecture, characterized by the 4-methylpiperazin-1-yl group and thiophen-3-yl substituent, contributes to its distinctive physicochemical properties. Recent studies suggest that such hybrid structures may offer improved blood-brain barrier penetration compared to traditional sulfonamides, addressing a key challenge in central nervous system drug development. This property has sparked discussions in scientific forums about its potential role in treating conditions like Alzheimer's disease or Parkinson's disease, topics frequently searched in academic databases and AI-powered research tools.

From a synthetic chemistry perspective, the preparation of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide involves sophisticated multi-step organic transformations. The biphenyl-4-sulfonamide scaffold serves as an excellent pharmacophore, while the thiophene heterocycle enhances π-π stacking interactions with biological targets. These structural features correlate with current industry focus on fragment-based drug design and allosteric modulation strategies, which dominate recent medicinal chemistry publications and conference presentations.

Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The presence of both methylpiperazine and thiophene moieties creates distinctive spectral signatures that facilitate compound identification and purity assessment. This analytical profile makes it particularly valuable for researchers investigating structure-activity relationships in similar chemical series, a hot topic in quantitative structure-activity relationship (QSAR) studies and computer-aided drug design.

In pharmacological evaluations, derivatives containing the 1,1'-biphenyl-4-sulfonamide core have demonstrated interesting selectivity profiles against various enzyme families. While specific data for CAS 946304-45-6 remains proprietary in many cases, published analogs suggest potential applications in inflammation modulation and metabolic disorder treatment. These areas align with growing public interest in precision medicine and personalized therapeutics, as evidenced by increasing search volumes for terms like "targeted drug delivery" and "small molecule modulators."

The stability and formulation considerations for N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide present fascinating challenges for pharmaceutical scientists. The compound's balanced lipophilicity, influenced by both the thiophene and methylpiperazine components, affects its solubility profile and potential dosage form development. These physicochemical characteristics are crucial for researchers exploring novel drug delivery systems, a field experiencing rapid growth due to advancements in nanotechnology and biomaterials.

Patent literature reveals that structural analogs of this compound have been claimed in multiple therapeutic areas, reflecting the versatility of the biphenylsulfonamide pharmacophore. The specific substitution pattern seen in CAS 946304-45-6, particularly the thiophen-3-yl attachment, appears to confer unique binding properties that differentiate it from simpler sulfonamide derivatives. This molecular distinction has become increasingly important in the competitive landscape of small molecule drug development.

Environmental and metabolic fate studies of similar compounds suggest that the methylpiperazine moiety may influence both the absorption and elimination pathways of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide. These pharmacokinetic considerations are critical for researchers investigating drug-drug interactions and personalized dosing regimens, topics that have gained prominence in clinical pharmacology circles and medical education platforms.

From a commercial perspective, the synthesis and supply of high-purity 946304-45-6 requires specialized expertise in heterocyclic chemistry and sulfonamide derivatives. The compound's complex structure presents opportunities for innovative synthetic routes and process optimization, areas that frequently appear in search queries related to "green chemistry" and "sustainable pharmaceutical manufacturing." These industrial applications highlight the compound's relevance beyond basic research.

In conclusion, N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-sulfonamide represents a fascinating case study in modern medicinal chemistry. Its unique combination of thiophene, piperazine, and biphenyl elements offers multiple angles for structural optimization and therapeutic exploration. As research into targeted therapies and multifunctional drugs continues to expand, compounds like CAS 946304-45-6 will likely remain at the forefront of pharmaceutical innovation and academic investigation.